Cas no 1361691-77-1 (2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile)

• Product Name: 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile
• CAS No: 1361691-77-1
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• CID: 4912035
• Update Time: 2025-10-11

2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H7Cl2N3/c13-8-2-1-3-9(14)11(8)10-7(6-15)4-5-17-12(10)16/h1-5H,(H2,16,17)
• InChI Key： STXXVQQTZJLUGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(N)=NC=CC=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile

Introduction to 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile (CAS No. 1361691-77-1) in Modern Chemical Biology

2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile, identified by its unique Chemical Abstracts Service (CAS) number 1361691-77-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in medicinal chemistry. The compound’s framework, featuring an isonicotinonitrile core substituted with an amino group and a 2,6-dichlorophenyl moiety, positions it as a versatile scaffold for drug discovery initiatives.

The isonicotinonitrile moiety is particularly noteworthy, as it is a common pharmacophore found in various bioactive molecules, including antiviral and antibacterial agents. The presence of the nitrile group introduces a polar region that can interact favorably with biological targets, while the amino group provides a site for further functionalization or hydrogen bonding interactions. The 2,6-dichlorophenyl substituent enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability. This combination of structural features makes 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with unprecedented accuracy. Studies have suggested that derivatives of isonicotinonitrile exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and cancer. Specifically, modifications to the aromatic ring or the nitrile group can modulate the compound’s interactions with target proteins, leading to altered biological outcomes. The dichlorophenyl substituent may further enhance these interactions by influencing electronic properties and steric hindrance.

In the context of drug development, 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile has been explored as a precursor for synthesizing more complex molecules with tailored pharmacological properties. Researchers have employed strategies such as palladium-catalyzed cross-coupling reactions to introduce additional functional groups at specific positions along the molecular scaffold. These modifications have led to the discovery of novel analogs with enhanced potency or selectivity against disease-causing targets. For instance, derivatives with optimized solubility profiles have shown promise in preclinical studies for treating neurological disorders.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile. By analyzing large datasets of chemical structures and biological responses, these algorithms can predict which modifications are most likely to yield compounds with desired therapeutic effects. This approach has been particularly effective in optimizing lead compounds for clinical trials, reducing the time and cost associated with traditional trial-and-error methods.

One notable area where this compound has shown promise is in the development of kinase inhibitors—a class of drugs that target enzymes involved in cell signaling pathways. Kinases play a crucial role in numerous physiological processes, including cell growth and division. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Researchers have synthesized analogs of 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile designed to selectively inhibit specific kinases while minimizing off-target effects. Preliminary results indicate that certain derivatives exhibit high binding affinity to target enzymes and demonstrate inhibitory activity in cellular assays.

The synthesis of 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile itself presents interesting challenges due to its complex architecture. Traditional synthetic routes often involve multi-step processes requiring specialized reagents and conditions. However, recent innovations in synthetic methodology have made it possible to produce this compound more efficiently and cost-effectively. For example, catalytic hydrogenation techniques have been employed to simplify earlier synthetic steps while maintaining high yields. These advancements are crucial for ensuring an adequate supply of material for both research and potential clinical applications.

The potential applications of 2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile extend beyond oncology; it has also been investigated for its antimicrobial properties. Bacterial resistance to existing antibiotics remains a significant global health concern, prompting researchers to explore novel antimicrobial agents derived from diverse chemical scaffolds. The structural features of this compound make it an attractive candidate for developing antibiotics that disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

Future research directions may focus on exploring the compound’s interactions with other biological targets beyond kinases and bacterial enzymes. For instance, studies could investigate its potential as an antiviral agent by examining its ability to inhibit viral proteases or integrases. Additionally, modifications aimed at improving pharmacokinetic properties—such as reducing toxicity or enhancing bioavailability—could make this molecule more suitable for therapeutic use.

In conclusion,2-Amino-3-(2,6-dichlorophenyl)isonicotinonitrile (CAS No. 1361691-77-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a versatile scaffold for developing novel therapeutics targeting various diseases. Advances in synthetic chemistry and computational biology continue to enhance our ability to harness its potential effectively.